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Compound of Interest

Compound Name:
Methyl 2-(bromomethyl)-4-

chlorobenzoate

Cat. No.: B136140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for Methyl 2-
(bromomethyl)-4-chlorobenzoate (CAS No. 145908-29-8), a halogenated aromatic ester

utilized as a key intermediate in organic synthesis and pharmaceutical research.[1] Due to its

reactive nature and potential hazards, strict adherence to safety protocols is imperative when

handling this compound.

Chemical and Physical Properties
A summary of the key physical and chemical properties of Methyl 2-(bromomethyl)-4-
chlorobenzoate is presented in Table 1. This data is essential for the safe design of

experiments and for understanding its behavior under various conditions.
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Property Value

Molecular Formula C₉H₈BrClO₂

Molecular Weight 263.52 g/mol [2][3]

Appearance Solid[3]

Boiling Point 319.5 °C at 760 mmHg[4][5]

Flash Point 147.0 °C[4][6]

Density 1.6 g/cm³[4]

Hazard Identification and Safety Data
Methyl 2-(bromomethyl)-4-chlorobenzoate is classified as a hazardous substance. The

Globally Harmonized System (GHS) classifications are summarized in Table 2.

Hazard Class GHS Classification

Acute Toxicity, Oral H302: Harmful if swallowed[2]

Skin Corrosion/Irritation H315: Causes skin irritation[2]

Serious Eye Damage/Irritation
H318: Causes serious eye damage / H319:

Causes serious eye irritation[2]

Acute Toxicity, Inhalation H332: Harmful if inhaled[2]

Specific target organ toxicity, single exposure H335: May cause respiratory irritation[2]

Signal Word: Danger[2]

Experimental Protocols: Safe Handling and Use
Due to its hazardous properties, the handling of Methyl 2-(bromomethyl)-4-chlorobenzoate
requires stringent safety measures. The following protocols are recommended for any

laboratory work involving this compound.

Personal Protective Equipment (PPE)
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A risk assessment should always be conducted prior to handling. The minimum required PPE

includes:

Eye Protection: Chemical safety goggles are mandatory.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat or other protective clothing is required.

Engineering Controls
All work with Methyl 2-(bromomethyl)-4-chlorobenzoate should be conducted in a certified

chemical fume hood to minimize inhalation exposure.[4]

First-Aid Measures
In case of exposure, the following first-aid measures should be taken immediately:

Exposure Route First-Aid Procedure

Skin Contact
Immediately wash the affected area with soap

and water.[4]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. Call a poison center

or doctor if you feel unwell.[4]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

poison center or doctor if you feel unwell.[4]

Spill and Leak Procedures
In the event of a spill, follow these steps:

Evacuate the area.
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Wear appropriate PPE, including respiratory protection if necessary.

Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

Collect the absorbed material into a sealed container for disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Waste Disposal
All waste containing Methyl 2-(bromomethyl)-4-chlorobenzoate must be disposed of as

hazardous waste in accordance with local, state, and federal regulations. Do not allow the

material to enter drains or water courses.[4]

Stability and Reactivity
Methyl 2-(bromomethyl)-4-chlorobenzoate is a reactive compound. The bromomethyl group

is a key functional group that allows for nucleophilic substitution reactions.[1]

Conditions to Avoid: Heat, flames, and sparks.[4]

Incompatible Materials: Strong oxidizing agents.[4]

Hazardous Decomposition Products: Combustion may produce carbon monoxide, hydrogen

chloride, and hydrogen bromide.[4]

Visualized Workflows and Relationships
To aid in the understanding of the safe handling and use of Methyl 2-(bromomethyl)-4-
chlorobenzoate, the following diagrams illustrate key logical relationships and experimental

workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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